[2-(1,3-Benzodioxol-5-ylamino)-2-oxoethyl] 5-methylthiophene-2-carboxylate

• IUPAC Name: [2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl] 5-methylthiophene-2-carboxylate
• InChI: InChI=1S/C15H13NO5S/c1-9-2-5-13(22-9)15(18)19-7-14(17)16-10-3-4-11-12(6-10)21-8-20-11/h2-6H,7-8H2,1H3,(H,16,17)
• InChI Key: FGAJLKQSYPJCSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)OCC(=O)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C15H13NO5S
• Molecular Weight: 319.3 g/mol
• CAS No.: 387855-58-5

Description

The compound contains a benzodioxole group, which is a type of aromatic ether. It also contains an amino group attached to a carbonyl group, forming an amide. The presence of a thiophene ring, which is a five-membered ring containing four carbon atoms and a sulfur atom, is also noted.

Molecular Structure Analysis

The benzodioxole group is a planar, aromatic system, which means it’s likely to participate in pi-pi stacking interactions. The amide group can participate in hydrogen bonding, both as a hydrogen bond donor and acceptor.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of polar groups like the amide would increase the compound’s solubility in polar solvents like water.

Scientific Research Applications

Synthesis and Chemical Properties

One study discusses the solvent-free preparation of ethyl 1-oxo-1,2-dihydropyrimido[1,6-a]benzimidazol-4-carboxylates, starting from related compounds, demonstrating a method for creating complex molecules with potential applications in drug development and material science (Meziane et al., 1998). This type of research underscores the importance of developing new synthetic routes for complex molecules, which could be relevant for creating derivatives of the specified compound for various applications.

Potential in Drug Discovery

Another research area involves synthesizing 5-[(thiophen-3-yl)amino]-1,2,4-triazines, indicating a focus on generating molecules with potential biological activity (Krinochkin et al., 2021). Molecules with a thiophene core are often explored for their pharmacological properties, suggesting that derivatives of the specified compound could also be of interest in the development of new therapeutics.

Material Science and Dye Development

Research into the practical synthesis of isomerically pure dyes for DNA probes (Kvach et al., 2009) exemplifies applications in material science and biochemistry. This underscores the potential utility of complex organic molecules in developing new dyes with specific properties, including fluorescence, which could be relevant for the specified compound in creating markers or probes for biological research.

Environmental and Analytical Applications

Studies on the synthesis of molecules with specific structural features, such as methyl 3-hydroxythiophene-2-carboxylate derivatives (Corral & Lissavetzky, 1984), demonstrate the breadth of chemical research focused on creating substances with potential applications in environmental science, analytical chemistry, and beyond. These compounds could be used for developing new sensors or indicators.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is intended to be used as a drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The future directions for this compound would depend on its intended use. If it’s intended to be used as a drug, further studies would be needed to determine its efficacy and safety.